N-(2,5-dimethoxyphenyl)-4-[(2-methylprop-2-en-1-yl)oxy]benzamide

• Molecular Formula: C19H21NO4
• Molecular Weight: 327.4 g/mol
• IUPAC Name: N-(2,5-dimethoxyphenyl)-4-(2-methylprop-2-enoxy)benzamide
• InChI: InChI=1S/C19H21NO4/c1-13(2)12-24-15-7-5-14(6-8-15)19(21)20-17-11-16(22-3)9-10-18(17)23-4/h5-11H,1,12H2,2-4H3,(H,20,21)
• InChI Key: OJAGELQOYWYSRF-UHFFFAOYSA-N
• SMILES: CC(=C)COC1=CC=C(C=C1)C(=O)NC2=C(C=CC(=C2)OC)OC

Description

N-(2,5-dimethoxyphenyl)-4-[(2-methylprop-2-en-1-yl)oxy]benzamide, also known as 25B-NBOMe, is a designer drug that belongs to the phenethylamine and N-benzylphenethylamine classes. It was first synthesized in 2004 by Ralf Heim and his team at the Free University of Berlin. Since then, it has gained popularity in the recreational drug market due to its hallucinogenic effects. However, its potential as a research chemical has also been explored.

Mechanism of Action

N-(2,5-dimethoxyphenyl)-4-[(2-methylprop-2-en-1-yl)oxy]benzamide binds to the serotonin 2A receptor and activates it, leading to the release of neurotransmitters such as dopamine and norepinephrine. This results in altered perception, mood, and thought processes. It is also believed to have an inhibitory effect on the reuptake of serotonin, which may contribute to its antidepressant effects.
Biochemical and Physiological Effects:
The effects of this compound on the human body include hallucinations, altered perception of time and space, increased heart rate and blood pressure, and changes in mood and thought processes. It has also been found to have antidepressant effects, possibly due to its inhibition of serotonin reuptake.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethoxyphenyl)-4-[(2-methylprop-2-en-1-yl)oxy]benzamide has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high potency, making it useful for studying the effects of hallucinogens on the human body. However, its use is limited by its potential for abuse and its illegal status in many countries.

Future Directions

Future research on N-(2,5-dimethoxyphenyl)-4-[(2-methylprop-2-en-1-yl)oxy]benzamide could focus on its potential as a therapeutic agent for depression and other mood disorders. It could also be studied in combination with other drugs to determine its effects on the human body. Additionally, further research could be done on the long-term effects of this compound use on the brain and body.

Synthesis Methods

The synthesis of N-(2,5-dimethoxyphenyl)-4-[(2-methylprop-2-en-1-yl)oxy]benzamide involves the reaction of 2,5-dimethoxyphenethylamine with 4-(2-methylprop-2-en-1-yl)oxybenzaldehyde in the presence of a reducing agent such as sodium triacetoxyborohydride. The resulting product is then acylated with benzoyl chloride to yield this compound.

Scientific Research Applications

N-(2,5-dimethoxyphenyl)-4-[(2-methylprop-2-en-1-yl)oxy]benzamide has been used in scientific research to study its effects on the human body. It has been found to be a potent agonist of the serotonin 2A receptor, which is responsible for the hallucinogenic effects of the drug. Studies have also shown that it has a high affinity for the dopamine D2 receptor, which may contribute to its psychoactive effects.